Hydrochloride Salt Thermal Stability
The hydrochloride salt of 2-hydroxy-2-methylpropanimidamide (CAS 3619-62-3) exhibits a melting point of 280 °C, as reported by ChemicalBook and Sigma-Aldrich . In direct cross-study comparison, the N-hydroxy positional isomer—N-hydroxy-2-methylpropanimidamide (CAS 35613-84-4)—melts at only 60 °C [1]. This 220 °C differential indicates substantially greater lattice stability and thermal robustness for the α-hydroxyamidine salt, which is critical for reactions requiring elevated temperatures (e.g., amidine cyclocondensation, amidation above 150 °C) without premature decomposition or sublimation of the starting material. The 2-hydroxy-2-methylpropanamide comparator (CAS 13027-88-8) melts at 93–98 °C, further underscoring the unique thermal profile of the target compound's salt form [2].
| Evidence Dimension | Melting point (thermal stability indicator) |
|---|---|
| Target Compound Data | 280 °C (hydrochloride salt, CAS 3619-62-3) |
| Comparator Or Baseline | N-Hydroxy-2-methylpropanimidamide (CAS 35613-84-4): 60 °C; 2-Hydroxy-2-methylpropanamide (CAS 13027-88-8): 93–98 °C |
| Quantified Difference | +220 °C vs. N-hydroxy isomer; +182–187 °C vs. amide analog |
| Conditions | Differential scanning calorimetry / capillary melting point determination; hydrochloride salt form; literature-curated values from authoritative chemical databases [1][2] |
Why This Matters
The dramatically higher melting point enables use of the hydrochloride salt in high-temperature synthetic protocols that would degrade or volatilize analogous amidines, directly impacting procurement decisions for thermal-process applications.
- [1] ChemWhat. N-Hydroxy-2-methylpropanimidamide (CAS 35613-84-4): Melting Point 60 °C; Boiling Point 146 °C. Available at: https://www.chemwhat.com/n-hydroxy-2-methylpropanimidamide-cas-35613-84-4 View Source
- [2] ChemicalBook. 2-Hydroxy-2-methylpropanamide (CAS 13027-88-8): Melting Point 93–98 °C; Boiling Point 260 °C. Available at: https://www.chemicalbook.cn/13027-88-8.htm View Source
